Cas no 537033-53-7 (2-(4-Chloro-2,6-difluorophenyl)acetonitrile)

• Product Name: 2-(4-Chloro-2,6-difluorophenyl)acetonitrile
• CAS No: 537033-53-7
• MF: C₈H₄ClF₂N
• MW: 187.573867797852
• MDL: MFCD03094465
• CID: 1040253
• Update Time: 2025-06-26

2-(4-Chloro-2,6-difluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloro-2,6-difluorophenyl)acetonitrile
• 4-Chloro-2,6-difluorophenylacetonitrile
• JRD-1823

• MDL： MFCD03094465
• Inchi： 1S/C8H4ClF2N/c9-5-3-7(10)6(1-2-12)8(11)4-5/h3-4H,1H2
• InChI Key： JPQBMSUBGQQICQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(CC#N)=C(C=1)F)F

Computed Properties

• Exact Mass: 187.00000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 23.79000
• LogP: 2.68428

2-(4-Chloro-2,6-difluorophenyl)acetonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-(4-Chloro-2,6-difluorophenyl)acetonitrile

2-(4-Chloro-2,6-difluorophenyl)acetonitrile: A Comprehensive Overview

2-(4-Chloro-2,6-difluorophenyl)acetonitrile, also known by its CAS number 537033-53-7, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a cyanide group attached to a substituted phenyl ring. The phenyl ring is further substituted with chlorine and two fluorine atoms at the 4, 2, and 6 positions, respectively. This substitution pattern imparts the molecule with distinct electronic and steric properties, making it highly valuable in synthetic chemistry and material science.

The synthesis of 2-(4-Chloro-2,6-difluorophenyl)acetonitrile typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing yield. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the aryl nitrile moiety. These methods not only improve the overall process but also align with green chemistry principles by minimizing waste and energy consumption.

In terms of applications, 2-(4-Chloro-2,6-difluorophenyl)acetonitrile has found extensive use in the pharmaceutical industry as an intermediate for drug development. Its ability to act as a building block for complex molecules has been pivotal in creating bioactive compounds targeting various diseases. For example, recent studies have highlighted its role in the synthesis of potential anticancer agents, where the nitrile group serves as a reactive site for further functionalization.

Beyond pharmaceuticals, this compound is also employed in agrochemicals. Its electron-withdrawing groups enhance the stability and bioactivity of pesticides and herbicides. Recent research has focused on optimizing its application in crop protection by modifying its solubility and bioavailability through structural modifications.

The electronic properties of 537033-53-7 make it an interesting candidate for use in organic electronics. The presence of electronegative substituents like chlorine and fluorine alters the conjugation within the molecule, potentially enhancing its semiconducting properties. Early-stage studies suggest that this compound could be integrated into organic light-emitting diodes (OLEDs) or field-effect transistors (FETs), though further investigation is required to validate these applications.

In conclusion, 2-(4-Chloro-2,6-difluorophenyl)acetonitrile stands out as a multifaceted compound with promising potential across diverse industries. Its unique structure and reactivity continue to drive innovative research, ensuring its relevance in both academic and industrial settings.